Cas no 1808417-81-3 (2-cyano-3-(5-cyano-1,2-dimethyl-1H-pyrrol-3-yl)-N-(octahydro-1-benzofuran-4-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(5-cyano-1,2-dimethyl-1H-pyrrol-3-yl)-N-(octahydro-1-benzofuran-4-yl)prop-2-enamide
• CAS No: 1808417-81-3
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 6089183
• PubChem ID: 132967906
• Update Time: 2025-06-10

2-cyano-3-(5-cyano-1,2-dimethyl-1H-pyrrol-3-yl)-N-(octahydro-1-benzofuran-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z1422873120
• EN300-6548649
• 2-cyano-3-(5-cyano-1,2-dimethyl-1H-pyrrol-3-yl)-N-(octahydro-1-benzofuran-4-yl)prop-2-enamide
• (E)-N-(2,3,3a,4,5,6,7,7a-Octahydro-1-benzofuran-4-yl)-2-cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)prop-2-enamide
• 1808417-81-3

• Inchi： 1S/C19H22N4O2/c1-12-13(9-15(11-21)23(12)2)8-14(10-20)19(24)22-17-4-3-5-18-16(17)6-7-25-18/h8-9,16-18H,3-7H2,1-2H3,(H,22,24)/b14-8+
• InChI Key： VYKFVZHEBRNZCD-RIYZIHGNSA-N
• SMILES： O1CCC2C(CCCC12)NC(/C(/C#N)=C/C1C=C(C#N)N(C)C=1C)=O

Computed Properties

• Exact Mass: 338.17427596g/mol
• Monoisotopic Mass: 338.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.8Ų

Additional information on 2-cyano-3-(5-cyano-1,2-dimethyl-1H-pyrrol-3-yl)-N-(octahydro-1-benzofuran-4-yl)prop-2-enamide

Introduction to 2-cyano-3-(5-cyano-1,2-dimethyl-1H-pyrrol-3-yl)-N-(octahydro-1-benzofuran-4-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

2-cyano-3-(5-cyano-1,2-dimethyl-1H-pyrrol-3-yl)-N-(octahydro-1-benzofuran-4-yl)prop-2-enamide, with the CAS number 1808417-81-3, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of multiple functional groups, including cyano and amide moieties, alongside a pyrrolidine and benzofuran scaffold, positions this compound as a versatile candidate for further exploration.

The structural complexity of 2-cyano-3-(5-cyano-1,2-dimethyl-1H-pyrrol-3-yl)-N-(octahydro-1-benzofuran-4-yl)prop-2-enamide contributes to its unique chemical properties. The cyano groups introduce electrophilic centers, which can participate in various organic transformations, while the amide bond provides a site for hydrogen bonding and potential protein-ligand interactions. The pyrrolidine ring, a common motif in bioactive molecules, enhances the compound's solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design experiments with greater efficiency. 2-cyano-3-(5-cyano-1,2-dimethyl-1H-pyrrol-3-yl)-N-(octahydro-1-benzofuran-4-yl)prop-2-enamide has been subjected to molecular docking studies to evaluate its potential binding affinity to various biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in critical cellular pathways, such as those related to inflammation and metabolic disorders.

The benzofuran moiety in the molecule is particularly noteworthy, as it is frequently observed in natural products known for their pharmacological properties. For instance, derivatives of benzofuran have been identified as inhibitors of enzymes that play a role in cancer progression. The incorporation of this scaffold into 2-cyano-3-(5-cyano-1,2-dimethyl-1H-pyrrol-3-y)-N-(octahydro-benzofuran)-4-y]prop--enamide may contribute to its ability to modulate these enzymatic activities.

In vitro studies have begun to elucidate the biological activity of 2-cyano--(5--cyano--1--dimethyl--1H--pyrrol--3--yl)--N--(octahydro--1--benzofuran--4--yl)prop--enamide. Initial results indicate that the compound exhibits inhibitory effects on certain kinases, which are key regulators of cell signaling pathways. These findings align with the growing interest in kinase inhibitors as therapeutic agents for conditions such as diabetes and cardiovascular diseases. The dual presence of cyano groups may enhance the compound's binding affinity through multiple interaction mechanisms, including hydrogen bonding and electrostatic interactions.

The synthesis of 1808417–81–3 presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies, such as transition-metal catalysis and flow chemistry, have made it possible to streamline these processes. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the benzofuran core efficiently. Such innovations not only improve the accessibility of the compound but also open avenues for structural modifications.

The pharmacokinetic profile of 2-cyano–(5–cyano–1–dimethyl–pyrrol–3–yl)--(octahydro–benzofuran–4–yl)prop–enamide is another area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its therapeutic potential. Preliminary data suggest that the compound exhibits moderate solubility in water and lipids, which could influence its bioavailability. Further studies are needed to refine these parameters and identify potential metabolic pathways that may affect its stability.

The role of computational modeling in predicting drug-like properties cannot be overstated. Molecular dynamics simulations have been used to study the conformational flexibility of 1808417–81–3, providing insights into how it might interact with biological targets at an atomic level. These simulations help researchers identify key residues involved in binding and design analogs with improved potency or selectivity.

Exploring derivatives of (5–cyano–dimethyl–pyrrol–3–yl)--(octahydro–benzofuran)propenamide offers a promising direction for future research. By modifying specific functional groups or introducing new ones, scientists can fine-tune the biological activity of the compound. For instance, replacing one cyano group with an amide or ester moiety might alter its pharmacological profile significantly.

The broader implications of this research extend beyond individual compounds like 1808417–81–3. As our understanding of molecular interactions deepens, so does our ability to develop targeted therapies tailored to specific diseases or genetic mutations. The integration of chemical biology with computational techniques fosters innovation by enabling high-throughput screening and rapid identification of promising candidates.

In conclusion, 1808417 – 81 – 3 , formally known as (cyano – 5 – cyano – dimethyl – pyrrol – 3 – yl) – ( octahydro – benzofuran ) propenamide, stands out as a significant molecule in modern chemical biology research . Its complex structure , coupled with promising biological activities , makes it a valuable asset for further exploration . Continued investigation into its synthesis , pharmacokinetics , and derivatives will likely yield insights that contribute significantly to advancements in drug discovery .